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Compound of Interest

Compound Name: XL 188

Cat. No.: B10819875

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for the

potent and selective USP7 inhibitor, XL188. Procedural guidance and experimental protocols

are included to ensure safe and effective use in a laboratory setting.

Product Identification and Properties
Property Value

Product Name XL188

CAS Number 2305045-76-3

Molecular Formula C₃₂H₄₂N₆O₄

Molecular Weight 574.71 g/mol

Appearance Solid powder

Primary Target Ubiquitin-Specific Protease 7 (USP7)

Hazard Identification and Safety Precautions
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According to the Safety Data Sheet (SDS), XL188 is not classified as a hazardous substance

or mixture. However, as a standard laboratory practice, it is essential to handle all chemicals

with caution.

Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile).

Body Protection Laboratory coat.

General Handling Precautions:

Avoid inhalation of dust. Handle in a well-ventilated area, preferably in a chemical fume

hood.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. Seek medical attention.

Storage and Stability
Condition Recommendation

Solid Powder

Store at -20°C for long-term storage (months to

years) and at 4°C for short-term storage (days

to weeks). Keep container tightly closed in a dry

and well-ventilated place. Protect from light.

Stock Solution

Store stock solutions at -20°C for up to 1 month

or at -80°C for up to 6 months.[1] Avoid

repeated freeze-thaw cycles.

Disposal Plan
As XL188 is not classified as a hazardous chemical, disposal should follow standard laboratory

procedures for non-hazardous waste.

Step-by-Step Disposal Guidance:

Unused Solid XL188:
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If the amount is small, it can be disposed of in the regular laboratory solid waste provided

it is not contaminated with any hazardous materials.

For larger quantities, consult your institution's environmental health and safety (EHS)

office for specific guidelines.

Solutions of XL188:

Aqueous solutions of XL188, if not mixed with hazardous solvents, can typically be

disposed of down the drain with copious amounts of water. However, always check with

your local EHS guidelines for permissible sewer disposal.

Solutions of XL188 in organic solvents (e.g., DMSO) should be collected in a designated

non-halogenated organic waste container for proper disposal by your institution's EHS

department.

Contaminated Labware:

Disposable labware (e.g., pipette tips, tubes) contaminated with XL188 can be placed in

the regular laboratory trash, provided they are not contaminated with other hazardous

materials.

Empty containers of XL188 should be rinsed with an appropriate solvent (e.g., ethanol or

water), and the rinsate collected as chemical waste. The rinsed, empty container can then

be disposed of in the regular trash.

Experimental Protocols and Data
Mechanism of Action
XL188 is a potent and selective, non-covalent inhibitor of Ubiquitin-Specific Protease 7 (USP7).

[1] USP7 is a deubiquitinating enzyme that stabilizes several key proteins, including HDM2

(also known as MDM2). HDM2 is an E3 ubiquitin ligase that targets the tumor suppressor

protein p53 for proteasomal degradation. By inhibiting USP7, XL188 leads to the destabilization

and degradation of HDM2. This, in turn, results in the accumulation and stabilization of p53,

leading to an increase in its downstream target, p21, which promotes cell cycle arrest and

apoptosis in cancer cells.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.medchemexpress.com/xl-188.html
https://www.medchemexpress.com/xl-188.html
https://www.researchgate.net/figure/The-USP7-inhibitor-XL188-promotes-loss-of-HDM2-and-accumulation-of-p53-and-p21_fig4_320515814
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
In Vitro Potency of XL188:

Target Assay Condition IC₅₀ (nM)

USP7 Full-length enzyme 90

USP7 Catalytic domain 193

Cellular Activity of XL188 in MCF7 Cells:

Treatment Duration Effect

1-20 µM XL188 16 hours

Promotes loss of HDM2 and

increases levels of p53 and

p21.[1][2]

Experimental Workflow: Preparation of XL188 for Cell
Culture Experiments
This protocol provides a general guideline for preparing and using XL188 in a typical cell

culture experiment.

1. Preparation of Stock Solution (e.g., 10 mM in DMSO):

Materials:

XL188 solid powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
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Procedure:

Calculate the mass of XL188 needed to prepare the desired volume and concentration of

the stock solution. For example, to make 1 mL of a 10 mM stock solution of XL188 (MW =

574.71 g/mol ), you would need 0.0057471 g or 5.75 mg of XL188.

Weigh the calculated amount of XL188 powder in a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube.

Vortex the solution until the XL188 is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

2. Treatment of Cells with XL188:

Materials:

Cultured cells (e.g., MCF7)

Complete cell culture medium

XL188 stock solution (e.g., 10 mM in DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

The day before treatment, seed the cells in appropriate culture vessels (e.g., 6-well plates)

to allow them to attach and reach the desired confluency.

On the day of treatment, prepare serial dilutions of the XL188 stock solution in complete

cell culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 20 µM).
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Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced toxicity. Prepare a vehicle control with the

same final concentration of DMSO as the highest concentration of XL188 used.

Remove the existing medium from the cells and replace it with the medium containing the

different concentrations of XL188 or the vehicle control.

Incubate the cells for the desired period (e.g., 16 hours).[1][2]

After incubation, the cells can be harvested for downstream analysis (e.g., Western

blotting for p53, p21, and HDM2 levels).
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Caption: Mechanism of action of XL188.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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